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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for

environmental protection and occupational safety. This document provides essential guidance

on the proper disposal procedures for Dimethylvinphos, a toxic organophosphate insecticide.

Adherence to these protocols is critical for researchers, scientists, and drug development

professionals to minimize risks and comply with regulatory standards.

Dimethylvinphos is classified as a hazardous substance due to its toxicity, particularly if

swallowed, and its significant threat to aquatic ecosystems.[1][2] Unused or unwanted

pesticides like Dimethylvinphos are regulated as hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[3][4][5] Therefore, its disposal is governed by

stringent federal, state, and local regulations.

Key Chemical and Hazard Information
A thorough understanding of the chemical properties and associated hazards of

Dimethylvinphos is the first step in its safe management.
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Property Value

Chemical Formula C₁₀H₁₀Cl₃O₄P

Molecular Weight 331.52 g/mol [6]

Appearance
Colorless to pale yellow liquid or white

crystalline solid[6][7]

Solubility
Limited solubility in water; moderately soluble in

organic solvents[6][7]

GHS Hazard Classification

Acute Toxicity, Oral (Category 3), Hazardous to

the Aquatic Environment, Acute (Category 1),

Hazardous to the Aquatic Environment, Chronic

(Category 1)[1]

UN Number
UN2783 (for organophosphorus pesticides,

solid, toxic)[8]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of

Dimethylvinphos from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling Dimethylvinphos, ensure appropriate personal protective equipment is worn,

including:

Chemical-resistant gloves

Safety goggles or a face shield

A lab coat or chemical-resistant apron

Respiratory protection, if handling powders or creating aerosols

Step 2: Segregation and Labeling
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Segregate Dimethylvinphos waste from other chemical waste streams to prevent

accidental mixing and reactions.

Ensure the waste container is clearly and accurately labeled as "Hazardous Waste:

Dimethylvinphos" and includes the appropriate hazard pictograms.

Step 3: Container Management

Use a dedicated, leak-proof, and compatible container for Dimethylvinphos waste.

Keep the container securely closed when not in use.

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Step 4: Disposal of Unused or Expired Product

Do not dispose of Dimethylvinphos down the drain or in regular trash. This is illegal and

environmentally harmful.[9][10]

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures.

Arrange for disposal through a licensed hazardous waste contractor. Your EHS department

will typically manage this process.[11]

Step 5: Decontamination of Empty Containers

Empty containers that held Dimethylvinphos are also considered hazardous waste due to

residual contamination.[9]

Triple Rinsing:

Fill the empty container about one-quarter full with a suitable solvent (e.g., as

recommended on the product's Safety Data Sheet or by your EHS department).

Securely cap the container and shake for at least 30 seconds.
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Pour the rinsate into a designated hazardous waste container for disposal.

Repeat this rinsing process two more times.[9]

After triple rinsing, the container may still be considered hazardous waste depending on local

regulations. Consult your EHS department for final disposal instructions.

Step 6: Spill Management

In the event of a spill:

Evacuate the immediate area and alert colleagues.

If safe to do so, contain the spill using appropriate absorbent materials (e.g., chemical spill

pillows or absorbent pads).

Collect the contaminated absorbent material and place it in a labeled hazardous waste

container.

Decontaminate the spill area according to your laboratory's standard operating procedures.

Report the spill to your EHS department.

Regulatory Compliance
Disposal procedures for Dimethylvinphos are primarily governed by the Federal Insecticide,

Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act

(RCRA).[4] It is crucial to remember that state and local regulations can be more stringent than

federal laws.[9][12] Always consult your local authorities and your institution's EHS department

to ensure full compliance. The product's Safety Data Sheet (SDS) is also a valuable resource

for disposal considerations.[5][13]
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Caption: Workflow for the proper disposal of Dimethylvinphos waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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